10.1039/C1CC14818D | Acid-responsive microcapsules: the loading–unloading processes†

Acid-responsive microcapsules: the loading–unloading processes†

Chemical Communications Pub Date: 2011-09-30 DOI: 10.1039/C1CC14818D

Abstract

A simple and convenient method to prepare acid-responsive microcapsules by using functionalized single-walled carbon nanotubes and ytterbium triflate has been developed. Fluorescence active compounds were “pre-loaded” or “post-loaded” in the microcapsules and released later in acidic medium. An interesting “zip–unzip” phenomenon was observed while filming the action of acid on microcapsules under a microscope.

Acid-responsive microcapsules: the loading–unloading processes†

Share View Original Text

Recommended Literature

[1] Enhanced photocatalytic performance of direct Z-scheme g-C3N4–TiO2 photocatalysts for the decomposition of formaldehyde in air Jiaguo Yu,Shuhan Wang,Jingxiang Low,Wei XiaoPhys. Chem. Chem. Phys., 2013,15, 16883-16890 10.1039/C3CP53131G
[2] Chimeric GNA/DNA metal-mediated base pairs† Kristof Seubert,Célia Fonseca Guerra,F. Matthias Bickelhaupt,Jens MüllerChem. Commun., 2011,47, 11041-11043 10.1039/C1CC13774C
[3] Recent advances in MXene-based force sensors: a mini-review Dongchen Tan,Chengming Jiang,Xuguang Cao,Nan Sun,Qikun Li,Sheng Bi,Jinhui SongRSC Adv., 2021,11, 19169-19184 10.1039/D1RA02857J
[4] Disentangling physics and chemistry in AGB outflows: revealing degeneracies when adding complexity† Marie Van de Sande,Catherine Walsh,Tom J. MillarFaraday Discuss., 2023,245, 586-608 10.1039/D3FD00039G
[5] Selection and characterisation of bioreceptors to develop nanoparticle-based lateral-flow immunoassays in the context of the SARS-CoV-2 outbreak† Liming Hu,Enric Calucho,Celia Fuentes-Chust,Andrea Idili,Ruslan Álvarez-Diduk,Lourdes RivasLab Chip, 2022,22, 2938-2943 10.1039/D2LC00486K
[6] Correction: CCL01, a novel formulation composed of Cuscuta seeds and Lactobacillus paracasei NK112, enhances memory function via nerve growth factor-mediated neurogenesis In Gyoung Ju,Seong Min Hong,Soo-Won Yun,Eugene Huh,Dong-Hyun Kim,Sun Yeou KimFood Funct., 2021,12, 12161-12161 10.1039/D1FO90102H
[7] Selective hydrogenation of 5-hydroxymethylfurfural to 2,5-bis-(hydroxymethyl)furan using Pt/MCM-41 in an aqueous medium: a simple approach† Maya Chatterjee,Takayuki IshizakaGreen Chem., 2014,16, 4734-4739 10.1039/C4GC01127A
[8] Microfluidic devices for imaging neurological response of Drosophila melanogaster larva to auditory stimulus† Reza Ghaemi,Ponnambalam Ravi SelvaganapathyLab Chip, 2015,15, 1116-1122 10.1039/C4LC01245C
[9] Correction: Empowering mechanochemistry with multi-mechanophore polymer architectures Brandon H. Bowser,Stephen L. CraigPolym. Chem., 2019,10, 6523-6523 10.1039/C9PY90180A
[10] Catalytic activity of reusable nickel oxide nanoparticles in the synthesis of spirooxindoles Mohammad Ali Nasseri,Fateme Kamali,Batol ZakerinasabRSC Adv., 2015,5, 26517-26520 10.1039/C5RA02825F

Journal Name：Chemical Communications

Research Products

Benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate

CAS no.: 192214-05-4
4-Bromo-3-ethoxypyridine

CAS no.: 17117-21-4
3-(1H-Imidazol-1-yl)propanoic acid

CAS no.: 18999-45-6
(R)-Methyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate

CAS no.: 191327-28-3
DDAO

CAS no.: 118290-05-4
4,5-Dichloro-2-(4-methylbenzyl)pyridazin-3(2H)-one

CAS no.: 173843-86-2
Diisopropyl(bromomethyl)boronate

CAS no.: 137297-49-5
2-(2-Nitrophenyl)-1H-benzimidazole-5-carboxylic Acid

CAS no.: 190121-93-8
Ac-VEID-pNA, Colorimetric Substrate

CAS no.: 189684-54-6
H-MET-GLU-OH

CAS no.: 14517-44-3